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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B15618386

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
TM5275 sodium, a potent and selective inhibitor of plasminogen activator inhibitor-1 (PAI-1),
for use in a variety of experimental settings. Adherence to these guidelines will ensure the
accurate and reproducible preparation of this compound for laboratory research.

Compound Information

TM5275 is a small molecule inhibitor of PAI-1 with an IC50 of 6.95 pM.[1][2] By inhibiting PAI-1,
TM5275 can enhance fibrinolysis, demonstrating antithrombotic effects in various preclinical
models.[1] It is an orally bioavailable compound that has been investigated for its therapeutic
potential in conditions associated with elevated PAI-1 levels.

Quantitative Data Summary

For ease of reference, the key quantitative data for TM5275 sodium are summarized in the

table below.
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Property Value Source(s)
CAS Number 1103926-82-4 [2][3]
Molecular Formula C2sH27CIN3sNaOs [3]
Molecular Weight 543.97 g/mol [1114]
Appearance White to off-white solid [1]

Purity >98% [2]
Solubility in DMSO =>62.5 mg/mL (= 114.90 mM) [1]
Solubility in DMF 33 mg/mL

Water Solubility Insoluble [4]

Ethanol Solubility Insoluble [4]

Safety and Handling Precautions

TM5275 sodium is intended for research use only. Users should consult the Safety Data Sheet
(SDS) before handling the compound.[3]

Hazard Identification:

o Harmful if swallowed.[3]

e Very toxic to aquatic life.[3]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles.

e Hand Protection: Wear compatible chemical-resistant gloves.
o Skin and Body Protection: Wear a laboratory coat.

Handling Procedures:

e Avoid breathing dust.[5]
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e Do not eat, drink, or smoke when using this product.[3]
e Wash hands thoroughly after handling.[3]

e Use in a well-ventilated area or under a fume hood.
First Aid Measures:

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[3]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.

Experimental Protocols: Stock Solution Preparation

The choice of solvent is critical for the successful preparation of TM5275 sodium stock
solutions. Due to its poor solubility in aqueous solutions, organic solvents such as Dimethyl
Sulfoxide (DMSO) are required. It is highly recommended to use freshly opened, anhydrous
DMSO as the compound's solubility can be significantly impacted by moisture.[1][4]

Protocol 1: High-Concentration Stock Solution for In
Vitro Experiments

This protocol is suitable for preparing a high-concentration stock solution for use in cell-based
assays and other in vitro studies.

Materials:
e TM5275 sodium solid powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Calibrated pipettes and sterile tips
e Vortex mixer

e Sonicator (optional)

Procedure:

e Weighing: Accurately weigh the desired amount of TM5275 sodium powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.44 mg of TM5275 sodium (Molecular Weight: 543.97 g/mol ).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For the
example above, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

o Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a
water bath for 5-10 minutes.[1] Gentle warming can also be applied if precipitation occurs.

 Sterilization (optional): If required for your specific application, the stock solution can be filter-
sterilized using a 0.22 um syringe filter compatible with DMSO.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile tubes.[4] Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Formulation for In Vivo Experiments

This protocol describes the preparation of a dosing solution suitable for oral gavage or other
administration routes in animal models. This often involves a co-solvent system to maintain the
compound's solubility upon dilution into an aqueous vehicle.

Materials:

e TM5275 sodium high-concentration DMSO stock solution (from Protocol 1)
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PEG300 (Polyethylene glycol 300)
Tween-80 (Polysorbate 80)

Saline (0.9% sodium chloride solution)
Sterile tubes

Calibrated pipettes and sterile tips

Procedure: This procedure is an example for preparing a 1 mL working solution with a final
vehicle composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Prepare the DMSO Stock: Prepare a concentrated stock of TM5275 in DMSO as described
in Protocol 1. For example, a 25 mg/mL stock.

Co-solvent Mixing: In a sterile tube, add the following solvents in order, ensuring complete
mixing after each addition:

o Add 400 pL of PEG300.
o Add 100 pL of the 25 mg/mL TM5275 DMSO stock solution and mix thoroughly.
o Add 50 pL of Tween-80 and mix until the solution is clear.

Aqueous Phase Addition: Slowly add 450 pL of saline to the mixture while vortexing to bring
the total volume to 1 mL.

Final Concentration: This will result in a 2.5 mg/mL dosing solution of TM5275.

Administration: The final solution should be a clear and administered immediately after
preparation for optimal results.[4]

Visualization of Workflows and Pathways
Experimental Workflow: Stock Solution Preparation

The following diagram outlines the general workflow for preparing a TM5275 sodium stock

solution.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.selleckchem.com/products/tm5275-sodium.html
https://www.benchchem.com/product/b15618386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

1. Weigh TM5275 Sodium Powder

'

2. Add Anhydrous Solvent (e.g., DMSO)

'

3. Dissolve (Vortex/Sonicate)

:

4. Aliquot for Single Use

'

5. Store at -20°C or -80°C

In|Vitro In Vivo

Application

Dilute in Culture Media for In Vitro Assay Formulate in Vehicle for In Vivo Study

Click to download full resolution via product page
Caption: Workflow for TM5275 Sodium Stock Solution Preparation.

Signaling Pathway: PAI-1 Inhibition

TM5275 exerts its effects by inhibiting PAI-1, a key regulator of the fibrinolytic system. The
diagram below illustrates this mechanism.
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Caption: Mechanism of TM5275 via PAI-1 Inhibition in Fibrinolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

e 2. medkoo.com [medkoo.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15618386?utm_src=pdf-body-img
https://www.benchchem.com/product/b15618386?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/TM5275_sodium.html
https://www.medkoo.com/products/8608
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3. test.hoelzel-biotech.com [test.hoelzel-biotech.com]

4. selleckchem.com [selleckchem.com]

5. cdn.pfizer.com [cdn.pfizer.com]

 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
TM5275 Sodium Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618386#how-to-prepare-tm5275-sodium-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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